4-ethoxy-3-fluoro-N-(3-(pyridin-2-yloxy)benzyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-fluoro-N-[(3-pyridin-2-yloxyphenyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C20H19FN2O4S/c1-2-26-19-10-9-17(13-18(19)21)28(24,25)23-14-15-6-5-7-16(12-15)27-20-8-3-4-11-22-20/h3-13,23H,2,14H2,1H3
• InChI Key: KECABBUQCCHWAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC(=CC=C2)OC3=CC=CC=N3)F
• Molecular Formula: C20H19FN2O4S
• Molecular Weight: 402.4 g/mol

Description

4-ethoxy-3-fluoro-N-(3-(pyridin-2-yloxy)benzyl)benzenesulfonamide is a sulfonamide-based compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a member of the sulfonamide class of compounds, which are known to exhibit a wide range of biological activities, including antibacterial, antifungal, and anticancer properties.

Scientific Research Applications

Prevention of Cerebral Vasospasm

One significant application is in the prevention of subarachnoid hemorrhage-induced cerebral vasospasm, where endothelin receptor antagonists, similar in structure to the compound , have been investigated for their effectiveness. Oral treatment with these antagonists has shown to decrease the magnitude of constriction in blood vessels, suggesting potential therapeutic applications for vasospasm resulting from subarachnoid hemorrhage in humans (Zuccarello et al., 1996).

Photophysicochemical Properties

Another research application involves the study of the spectroscopic and photophysicochemical properties of zinc(II) phthalocyanine substituted with benzenesulfonamide units. These studies highlight the potential of such compounds as photosensitizers in photodynamic therapy, an alternative therapy in cancer treatment. The presence of benzenesulfonamide derivatives has shown to affect the solubility, fluorescence, singlet oxygen production, and photostability of zinc(II) phthalocyanine, indicating its suitability as a candidate for photodynamic therapy applications (Öncül et al., 2022).

Anticancer Activity

Research on novel indenopyridine derivatives, which include benzenesulfonamide structures, has demonstrated significant anticancer activity against breast cancer cell lines. These studies have synthesized and evaluated various derivatives for their in vitro anticancer activity, identifying compounds with higher potency than reference drugs in some cases. Such findings underscore the potential of benzenesulfonamide derivatives in developing new anticancer therapies (Ghorab & Al-Said, 2012).